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Compound of Interest

Compound Name: Methoxy-PEG-C3-amide-C2-Mal

Cat. No.: B15560024 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methoxy-PEG-C3-amide-C2-Mal. Adherence to

these procedures is vital for ensuring personal safety and proper disposal.

Chemical Identifier:

Compound Name Methoxy-PEG-C3-amide-C2-Mal

CAS Number 883993-35-9[1][2][3]

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for Methoxy-PEG-C3-amide-C2-Mal is not readily

available, the presence of a maleimide functional group suggests that this compound should be

handled as a hazardous chemical. Maleimides are known to be reactive towards thiols and can

act as alkylating agents. The SDS for maleimide indicates it can be toxic if swallowed, cause

severe skin burns and eye damage, and may lead to an allergic skin reaction[4][5]. Therefore,

appropriate PPE is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Double gloving with powder-

free nitrile or neoprene gloves

is recommended. Thicker

gloves generally offer better

protection.[6] Gloves should be

changed regularly (e.g., every

30-60 minutes) or immediately

upon known or suspected

contact.[6]

Body Protection Laboratory coat or gown

A disposable, polyethylene-

coated gown with long sleeves

and a back closure is preferred

to prevent skin contact.[7]

Standard lab coats should be

fully buttoned.

Eye and Face Protection Safety goggles and face shield

Safety goggles are essential to

protect against splashes.[8] A

face shield worn over safety

glasses is required when there

is a risk of splashing or aerosol

generation.[7][9]

Respiratory Protection Respirator (if necessary)

Use of this compound should

be in a well-ventilated area or

a chemical fume hood to avoid

inhalation of any dust or

aerosols.[10] If engineering

controls are not sufficient to

keep airborne concentrations

below exposure limits, a

respirator may be required.[9]
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Foot Protection Closed-toe shoes

Fully enclosed shoes are

required to protect against

spills.

Operational Plan: From Receipt to Use
A systematic approach to handling Methoxy-PEG-C3-amide-C2-Mal is essential to minimize

exposure and maintain compound integrity.

Storage and Handling:

Condition Temperature Additional Notes

Powder -20°C[1][11]
Store in a tightly sealed

container in a dry environment.

In Solvent -80°C[1][11]

Use freshly opened,

hygroscopic-free solvent (e.g.,

DMSO) for reconstitution.[11]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace within a chemical fume hood.

Reconstitution: If working with the powder, carefully weigh the required amount. To dissolve,

use an appropriate solvent such as DMSO. Ultrasonic assistance may be necessary for

complete dissolution.[11]

Reaction: When using in a reaction, such as binding to a hemoglobin residue[1][11], ensure

the reaction vessel is properly contained within the fume hood.

Post-Reaction: Following the experimental procedure, any unused solution should be

immediately designated for proper disposal.

Disposal Plan
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All waste containing Methoxy-PEG-C3-amide-C2-Mal must be treated as hazardous chemical

waste.

Waste Segregation and Disposal:

Waste Type Collection and Labeling Disposal Procedure

Solid Waste

Unused powder should remain

in its original, sealed container

if possible.[4] Contaminated

consumables (e.g., pipette

tips, gloves, wipes) should be

collected in a dedicated,

sealed, and clearly labeled

hazardous waste container.

[10]

Dispose of as hazardous

chemical waste through your

institution's Environmental

Health and Safety (EHS) office

or a licensed contractor.[4]

Liquid Waste

Collect all solutions containing

the compound in a clearly

labeled, leak-proof hazardous

waste container.[4][10] The

label should include

"Hazardous Waste" and the

chemical name.[4]

Do not pour down the drain.[4]

Arrange for collection by your

institution's EHS office or a

licensed hazardous waste

disposal contractor.[4]

Spill Cleanup

For minor spills of powder,

avoid generating dust.[12] Use

dry cleanup procedures and

place the material in a sealed,

labeled container for disposal.

[12] For liquid spills, absorb

with an inert material and

collect in a suitable container.

All cleanup materials should

be disposed of as hazardous

waste.[4]

Visual Workflow for Handling Methoxy-PEG-C3-
amide-C2-Mal
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Workflow for Safe Handling of Methoxy-PEG-C3-amide-C2-Mal
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Caption: Logical workflow from preparation to disposal for Methoxy-PEG-C3-amide-C2-Mal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560024?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

